Cas no 16200-53-6 (3-Noradamantane carboxylic acid)

• Product Name: 3-Noradamantane carboxylic acid
• CAS No: 16200-53-6
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• MDL: MFCD00213463
• CID: 50362
• PubChem ID: 2733865
• Update Time: 2025-08-04

3-Noradamantane carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Octahydro-2,5-methanopentalene-3a-carboxylic acid
• 3-NORADAMANTANCARBOXYLIC ACID
• 3-Carboxynoradamantane
• 3-Noradmantanecarboxylic acid.
• 3-Noradamantanecarboxylic acid
• 3-noradamantyl carboxylic acid
• noradamantan-3-carboxylic acid
• nor-adamantane carboxylic acid
• Noradamantane-1-carboxylic acid
• noradamantane-3-carboxylic acid
• Hexahydro-2,5-methanopentalene-3a(1H)-carboxylic acid
• 3-Noradamantanecarboxylicacid
• 3-Noradamantane carboxylic acid
• 2,5-Methanopentalene-3a(1H)-carboxylic acid, hexahydro-
• RXUUYFUQAGICCD-UHFFFAOYSA-
• BDBM36211
• 3-noradamantanecarboxylate (NAC)
• RXUUYFUQAGICCD-UHFFFAOYSA-N
• EBD17842
• FCH1198014
• AX8018700
• N0621
• ST50405778
• tricyclo[3.

• MDL： MFCD00213463
• Inchi： 1S/C10H14O2/c11-9(12)10-4-6-1-7(5-10)3-8(10)2-6/h6-8H,1-5H2,(H,11,12)
• InChI Key： RXUUYFUQAGICCD-UHFFFAOYSA-N
• SMILES： OC(C12CC3CC(CC1C3)C2)=O

Computed Properties

• Exact Mass: 166.09900
• Monoisotopic Mass: 166.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not determined
• Density: 0.9817 (rough estimate)
• Melting Point: 105.0 to 110.0 deg-C
• Boiling Point: 234.44°C (rough estimate)
• Flash Point: 133.1°C
• Refractive Index: 1.4859 (estimate)
• Water Partition Coefficient: Insoluble
• PSA: 37.30000
• LogP: 1.89730
• Solubility: Not determined

3-Noradamantane carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Additional information on 3-Noradamantane carboxylic acid

3-Noradamantane Carboxylic Acid (CAS No. 16200-53-6): A Comprehensive Overview

3-Noradamantane carboxylic acid (CAS No. 16200-53-6) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, also known as 3-noradamantane-1-carboxylic acid, is a derivative of the adamantane framework, which is characterized by its highly stable and rigid structure. The adamantane scaffold has been extensively studied for its potential applications in various areas, including drug delivery systems, catalysis, and the development of novel materials.

The adamantane core of 3-noradamantane carboxylic acid provides a robust and rigid platform that can be functionalized to introduce a wide range of chemical groups. This flexibility makes it an attractive candidate for the synthesis of complex molecules with specific biological activities. The carboxylic acid group at the 1-position of the 3-noradamantane framework adds further versatility, enabling the formation of esters, amides, and other derivatives that can be tailored for specific applications.

Recent research has highlighted the potential of 3-noradamantane carboxylic acid in the development of new pharmaceuticals. For instance, studies have shown that compounds derived from this scaffold exhibit promising anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that certain derivatives of 3-noradamantane carboxylic acid were effective in reducing inflammation in vitro and in vivo. These findings suggest that this compound could be a valuable starting point for the development of new anti-inflammatory drugs.

Beyond its pharmaceutical applications, 3-noradamantane carboxylic acid has also been explored for its potential in materials science. The rigid structure of the adamantane core makes it an ideal candidate for the synthesis of polymers with unique mechanical properties. In a recent study published in Macromolecules, scientists reported the synthesis of a series of poly(ester)s using 3-noradamantane carboxylic acid as a monomer. These polymers exhibited high thermal stability and excellent mechanical strength, making them suitable for use in high-performance materials and coatings.

The synthesis of 3-noradamantane carboxylic acid typically involves several steps, including the functionalization of adamantane to introduce the necessary substituents. One common approach is to start with adamantyl bromide or another halogenated adamantane derivative and undergo a series of reactions to introduce the carboxylic acid group. The robustness of the adamantane core ensures that these reactions can be carried out under a variety of conditions without compromising the integrity of the molecule.

In terms of safety and handling, 3-noradamantane carboxylic acid is generally considered to be stable under standard laboratory conditions. However, as with any chemical compound, proper precautions should be taken to ensure safe handling and storage. It is recommended to store this compound in a cool, dry place away from direct sunlight and incompatible materials.

The environmental impact of 3-noradamantane carboxylic acid is another important consideration. While there is limited data available on its environmental fate and effects, it is advisable to follow best practices for waste disposal and environmental management to minimize any potential risks.

In conclusion, 3-noradamantane carboxylic acid (CAS No. 16200-53-6) is a versatile compound with a wide range of potential applications in pharmaceutical research, materials science, and beyond. Its unique combination of structural rigidity and functional group flexibility makes it an attractive candidate for further exploration and development. As research in this area continues to advance, it is likely that new and innovative uses for this compound will be discovered.